2-(2-naphthyloxy)-N-phenylacetamide

• Molecular Formula: C18H15NO2
• Molecular Weight: 277.3 g/mol
• IUPAC Name: 2-naphthalen-2-yloxy-N-phenylacetamide
• InChI: InChI=1S/C18H15NO2/c20-18(19-16-8-2-1-3-9-16)13-21-17-11-10-14-6-4-5-7-15(14)12-17/h1-12H,13H2,(H,19,20)
• InChI Key: JWSYJYQAHCEGBA-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)NC(=O)COC2=CC3=CC=CC=C3C=C2

Description

2-(2-Naphthyloxy)-N-phenylacetamide (CAS No.: 955819-30-4) is a synthetic organic compound with the molecular formula C₁₈H₁₅NO and a molecular weight of 261.323 g/mol. Structurally, it consists of a phenylacetamide backbone substituted with a naphthalen-2-yloxy group at the second carbon of the acetamide chain.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-(1H-Indol-3-yl)-N-phenylacetamide

• Structure : Substituted with an indole ring instead of a naphthyloxy group.
• Activity: Evaluated as an antihyperglycemic and antioxidant agent.
• Key Difference : The indole moiety may improve solubility compared to the naphthyloxy group, but reduced lipophilicity could limit membrane permeability.

Substituted 2-(4,6-Diphenylpyrimidin-2-ylamino)-N-phenylacetamides

• Structure: Features a diphenylpyrimidinylamino group linked to the acetamide core.
• Activity : Demonstrated potent reverse transcriptase (RT) inhibition (e.g., compound 4f showed hydrogen bonding with Lys 101 in HIV-1 RT, critical for antiviral activity). These compounds outperformed rilpivirine, a standard RT inhibitor, in docking studies .
• Key Difference: The pyrimidine ring introduces polar character, enhancing interactions with RT’s binding pocket, unlike the nonpolar naphthyloxy group.

2-(4-Fluorophenyl)-N-phenylacetamide Derivatives

• Structure : Contains a fluorophenyl substituent. Derivatives include nitro (2a–2c) or methoxy (2d–2f) groups.
• Activity: Exhibited cytotoxicity against PC3 prostate carcinoma cells (nitro derivatives > methoxy derivatives). However, all were less potent than imatinib, a tyrosine kinase inhibitor .
• Key Difference : The electron-withdrawing nitro group enhances cytotoxicity compared to the electron-donating naphthyloxy group, which may reduce reactivity but improve stability.

S-4: 2-(2-Methylquinolin-4-ylamino)-N-phenylacetamide

• Structure: Substituted with a methylquinolinylamino group.
• Key Difference: The quinoline moiety may enhance binding to plasma proteins via π-π stacking, whereas the naphthyloxy group could increase membrane penetration due to higher lipophilicity.

Organoselenium Derivatives (e.g., Compound 9)

• Structure : 2-((4-((1-Hydroxynaphthalen-2-yl)diazenyl)phenyl)selanyl)-N-phenylacetamide.
• Activity : Showed potent cytotoxicity against HepG2 cells (IC₅₀ = 7.48 µM), attributed to selenium’s redox-modulating properties .
• Key Difference : The selanyl group introduces redox activity, enabling ROS generation, which is absent in the naphthyloxy-substituted analog.

Comparative Data Table

Compound	Substituent	Biological Activity	Key Metric (IC₅₀/EC₅₀/Binding)	Reference
2-(2-Naphthyloxy)-N-phenylacetamide	Naphthyloxy	Under investigation	N/A
2-(1H-Indol-3-yl)-N-phenylacetamide	Indole	Antihyperglycemic, antioxidant	α-Amylase inhibition
4f (Diphenylpyrimidinyl)	Pyrimidine	HIV-1 RT inhibition	Superior to rilpivirine
2a (4-Fluorophenyl nitro)	Nitrofluorophenyl	Anticancer (PC3)	IC₅₀ < Imatinib
S-4	Quinolinylamino	Antileishmanial	78.82% protein binding
Compound 9 (Organoselenium)	Selenium-diazenylnaphthol	Anticancer (HepG2)	IC₅₀ = 7.48 µM

Structural and Functional Insights

• Electrochemical Properties: Organoselenium derivatives (e.g., compound 9) leverage redox activity for cytotoxicity, a mechanism absent in the naphthyloxy analog .
• Target Specificity : Pyrimidine-containing analogs show RT inhibition via polar interactions, whereas the naphthyloxy group may favor interactions with hydrophobic enzyme pockets.